Cas no 744-67-2 (Cyclohexanemethylamine, N-benzyl-4-(benzylthio)methyl-)

Cyclohexanemethylamine, N-benzyl-4-(benzylthio)methyl- structure
744-67-2 structure
Product Name:Cyclohexanemethylamine, N-benzyl-4-(benzylthio)methyl-
CAS No:744-67-2
MF:C22H29NS
MW:339.537364721298
CID:979316
PubChem ID:116114
Update Time:2025-04-19

Cyclohexanemethylamine, N-benzyl-4-(benzylthio)methyl- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanemethylamine, N-benzyl-4-(benzylthio)methyl-
    • DTXSID801155379
    • 744-67-2
    • N-[[4-[[(Phenylmethyl)thio]methyl]cyclohexyl]methyl]benzenemethanamine
    • FGQQXKVLDOVIBD-UHFFFAOYSA-N
    • Inchi: 1S/C22H29NS/c1-3-7-19(8-4-1)15-23-16-20-11-13-22(14-12-20)18-24-17-21-9-5-2-6-10-21/h1-10,20,22-23H,11-18H2
    • InChI Key: FGQQXKVLDOVIBD-UHFFFAOYSA-N
    • SMILES: S(CC1C=CC=CC=1)CC1CCC(CNCC2C=CC=CC=2)CC1

Computed Properties

  • Exact Mass: 339.20207110g/mol
  • Monoisotopic Mass: 339.20207110g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 8
  • Complexity: 312
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 37.3Ų
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